Cas no 183607-09-2 (N-2-Naphthyl-Nicotinamidine)

• Product name: N-2-Naphthyl-Nicotinamidine
• CAS No: 183607-09-2
• MF: C₂₆H₃₀O₁₃
• MW: 550.508609294891
• CID: 2731900
• PubChem ID: 131750912

N-2-Naphthyl-Nicotinamidine Chemical and Physical Properties

Names and Identifiers

• N-2-Naphthyl-Nicotinamidine
• N-2-Naphthalenyl-3-Pyridinecarboximidamide
• Castavinol

• Inchi： 1S/C26H30O13/c1-10(28)25(2)19-18-14(31)7-12(29)8-16(18)38-26(39-25,11-4-5-13(30)15(6-11)35-3)23(19)37-24-22(34)21(33)20(32)17(9-27)36-24/h4-8,17,19-24,27,29-34H,9H2,1-3H3
• InChI Key： JRJMBDKZBKOKEW-UHFFFAOYSA-N
• SMILES： O1C2(C3C=CC(=C(C=3)OC)O)C(C(C3C(=CC(=CC=3O2)O)O)C1(C(C)=O)C)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 550.16864101g/mol
• Monoisotopic Mass: 550.16864101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 205Ų
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins